2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide

• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol
• IUPAC Name: 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C17H26N2O3S/c1-3-14-9-11-15(12-10-14)18-17(20)13-19(23(2,21)22)16-7-5-4-6-8-16/h9-12,16H,3-8,13H2,1-2H3,(H,18,20)
• InChI Key: AJOCVJHHWMUFIN-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)CN(C2CCCCC2)S(=O)(=O)C

Description

2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide, also known as CMA, is a compound that has been widely used in scientific research due to its unique properties. CMA is a white crystalline powder that is soluble in water and is commonly used as a reagent in various chemical reactions. In

Mechanism of Action

The mechanism of action of 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide is not well understood. However, it is believed that 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide acts as an inhibitor of certain enzymes. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects. 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide has also been shown to have anticonvulsant and antiepileptic effects. In addition, 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide has been shown to have antitumor and antimicrobial effects.

Advantages and Limitations for Lab Experiments

2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide is also soluble in water, which makes it easy to handle in aqueous solutions. However, 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide has some limitations for lab experiments. It is a relatively expensive compound, which may limit its use in large-scale experiments. In addition, the mechanism of action of 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide is not well understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide in scientific research. One direction is the development of new synthetic methods for 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide and its derivatives. Another direction is the exploration of the mechanism of action of 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide and its potential use as a therapeutic agent. 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide can also be used as a starting material for the synthesis of new compounds with potential biological activity. Finally, 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide can be used in the development of new analytical methods for the detection of certain enzymes and biomolecules in biological samples.
Conclusion:
In conclusion, 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide is a unique compound that has been widely used in scientific research. It has several advantages for lab experiments, including its stability and solubility in water. 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide has also been shown to have various biochemical and physiological effects, including anti-inflammatory and analgesic effects. However, the mechanism of action of 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide is not well understood, which may limit its use in certain experiments. There are several future directions for the use of 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide in scientific research, including the development of new synthetic methods and the exploration of its mechanism of action.

Synthesis Methods

2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide can be synthesized by reacting N-(4-ethylphenyl)acetamide with cyclohexylmethylsulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. After the reaction, the product is purified by recrystallization from a suitable solvent.

Scientific Research Applications

2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide has been widely used in scientific research as a reagent for various chemical reactions. It has been used in the synthesis of pharmaceuticals and agrochemicals. 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide has also been used as a ligand in metal-catalyzed reactions. In addition, 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-ethylphenyl)acetamide has been used as a starting material for the synthesis of other compounds.